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Compound of Interest

Compound Name: Tetradecyl methacrylate

Cat. No.: B110747

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling reactive monomers like Tetradecyl Methacrylate. This
guide provides essential, immediate safety and logistical information, including operational and
disposal plans, to foster a secure research environment.

Hazard Identification and Classification

Tetradecyl methacrylate is classified as an irritant and a skin sensitizer.[1][2] It is crucial to
understand its primary hazards to implement appropriate safety measures.

Hazard Class GHS Hazard Statement

Skin Irritation H315: Causes skin irritation[2][3][4]

Eye Irritation H319: Causes serious eye irritation[2][3][4]
Respiratory Irritation H335: May cause respiratory irritation[3][5]
Skin Sensitization H317: May cause an allergic skin reaction[2]

] H400/H410: Very toxic to aquatic life with long
Aquatic Hazard )
lasting effects[3]

Physical and Chemical Properties
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Understanding the physical and chemical properties of Tetradecyl Methacrylate is essential
for its safe handling and storage.

Property Value

Molecular Formula C18H3402[1][5]

Molecular Weight 282.46 g/mol [6]

Appearance Liquid[1][5][7]

Boiling Point 147-154 °C @ 0.70 Torr[1][7]

Flash Point 151.7 °C[7][8]

Density 0.871 g/cm?3[7][8]

Vapor Pressure 0.00018 mm Hg @ 25 °C (Estimated)[7]
Refractive Index 1.448[7][8]

Operational Plan: From Receipt to Disposal

A systematic approach to handling Tetradecyl Methacrylate minimizes risks. The following
procedural workflow outlines the key steps for safe management in a laboratory setting.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

o Storage Location: Store in a cool, dry, and well-ventilated area away from direct sunlight and
heat sources.[3][9] The storage temperature should be kept low to minimize the formation of
peroxides.[7]

 Inert Atmosphere: The effectiveness of phenolic inhibitors commonly used in methacrylates
is dependent on the presence of oxygen. Therefore, the monomer must be stored under air
rather than an inert atmosphere.[7][9]

o Compatibility: Store away from incompatible materials such as strong oxidizing agents,
acids, or bases.[3][9]
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» Labeling: Ensure the container is clearly labeled with the chemical name and associated
hazards.

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure.

PPE Category Specification Rationale
) Chemical-resistant gloves Prevents skin contact,

Hand Protection o o o

(e.g., nitrile or neoprene).[9] irritation, and sensitization.[9]
) Safety goggles or a face Protects eyes from splashes or

Eye Protection _

shield.[3][9] vapors.[9]
) ] Laboratory coat and long Minimizes the risk of skin

Skin and Body Protection

pants. contact.

Use in a well-ventilated area or
under a chemical fume hood.
[2][10] If ventilation is

Respiratory Protection ] ) ] that can cause respiratory
inadequate, a respirator with

Prevents inhalation of vapors

) ) irritation.[9]
organic vapor cartridges may

be necessary.[9]

Handling and Use

o Ventilation: All handling of Tetradecyl Methacrylate should be conducted in a well-ventilated
area or within a chemical fume hood to minimize inhalation exposure.[2][10]

e Preventing Polymerization: Avoid exposure to light, heat, and incompatible materials to
prevent uncontrolled polymerization, which can be exothermic and generate pressure.[1][7]

» Hygiene: Wash hands thoroughly after handling.[6] Do not eat, drink, or smoke in the work
area.[6] Contaminated work clothing should not be allowed out of the workplace and should
be cleaned before reuse.[1][6][7]

Spill Management
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» Small Spills: For small spills, use an inert absorbent material such as vermiculite, sand, or
earth to contain the substance.[2] Do not use combustible materials like sawdust.[2]

e Cleanup: Carefully collect the absorbent material and contaminated debris into a designated,
labeled hazardous waste container.[2]

o Decontamination: Decontaminate surfaces and non-disposable equipment with a suitable
solvent. All cleaning materials must also be disposed of as hazardous waste.[2]

Disposal Plan

The disposal of Tetradecyl Methacrylate and its contaminated waste must comply with all
local, regional, and national regulations.[1][2][7]

o Waste Segregation: Collect unused or contaminated Tetradecyl Methacrylate in a
dedicated, compatible, and clearly labeled hazardous waste container.[2]

o Container Management: Keep the waste container sealed and store it in a designated,
secure, and well-ventilated waste accumulation area.[2]

» Professional Disposal: Coordinate with your institution's Environmental Health and Safety
(EHS) department or a licensed hazardous waste disposal company for pickup and final
disposal.[2][11] Incineration or burning as a fuel in an approved facility is a common disposal
method for liquid methacrylates.[12]

Experimental Workflow Visualization

The following diagram illustrates the standard operating procedure for the safe handling of
Tetradecyl Methacrylate in a laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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